Cas no 127751-08-0 (Tetrakis(2-propynyloxymethyl)methane)

Tetrakis(2-propynyloxymethyl)methane Chemical and Physical Properties
Names and Identifiers
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- 1-Propyne, 3,3'-[[2,2-bis[(2-propyn-1-yloxy)methyl]-1,3-propanediyl]bis(oxy)]bis-
- Tetrakis(2-propynyloxymethyl) methane
- 1,3-bis(prop-2-ynoxy)-2,2-bis(prop-2-ynoxymethyl)propane
- 3,3'-[[2,2-bis[(2-propyn-1-yloxy)methyl]-1,3-propanediyl]bis(oxy)]bis-1-Propyne
- 1-Propyne, 3,3'-[[2,2-bis[(2-propynyloxy)methyl]-1,3-propanediyl]bis(oxy)]bis- (9CI)
- 3,3'-[[2,2-Bis[(2-propyn-1-yloxy)methyl]-1,3-propanediyl]bis(oxy)]bis[1-propyne]
- Tetra(propargyloxymethyl)methane
- tetrakis(2-propynyloxymethyl)methane
- 3-(3-(Prop-2-yn-1-yloxy)-2,2-bis((prop-2-yn-1-yloxy)methyl)propoxy)prop-1-yne
- G74353
- SCHEMBL3183822
- 3,3'-[[2,2-Bis[(2-propyn-1-yloxy)methyl]-1,3-propanediyl]bis(oxy)]bis[1-propyne];Tetrakis(2-propynyloxymethyl)methane;Tetrapropargyl pentaerythritol;
- 127751-08-0
- starbld0002951
- Tetrakis(2-propynyloxymethyl)methane 98%
- Tetrakis(2-propynyloxymethyl)methane
-
- Inchi: 1S/C17H20O4/c1-5-9-18-13-17(14-19-10-6-2,15-20-11-7-3)16-21-12-8-4/h1-4H,9-16H2
- InChI Key: PBIYZQCDULGYAW-UHFFFAOYSA-N
- SMILES: O(C([H])([H])C#C[H])C([H])([H])C(C([H])([H])OC([H])([H])C#C[H])(C([H])([H])OC([H])([H])C#C[H])C([H])([H])OC([H])([H])C#C[H]
Computed Properties
- Exact Mass: 288.13615911 g/mol
- Monoisotopic Mass: 288.13615911 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 288.34
- XLogP3: 0.2
- Topological Polar Surface Area: 36.9
Tetrakis(2-propynyloxymethyl)methane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T205438-25mg |
Tetrakis(2-propynyloxymethyl)methane |
127751-08-0 | 25mg |
$ 132.00 | 2023-09-06 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1717654-100mg |
3-(3-(Prop-2-yn-1-yloxy)-2,2-bis((prop-2-yn-1-yloxy)methyl)propoxy)prop-1-yne |
127751-08-0 | 97% | 100mg |
¥3901.00 | 2024-08-09 | |
TRC | T205438-10mg |
Tetrakis(2-propynyloxymethyl)methane |
127751-08-0 | 10mg |
$ 76.00 | 2023-09-06 | ||
1PlusChem | 1P009DVV-250mg |
Tetrakis(2-propynyloxymethyl) methane |
127751-08-0 | 97% | 250mg |
$1096.00 | 2023-12-25 | |
1PlusChem | 1P009DVV-100mg |
Tetrakis(2-propynyloxymethyl) methane |
127751-08-0 | 97% | 100mg |
$640.00 | 2023-12-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1717654-250mg |
3-(3-(Prop-2-yn-1-yloxy)-2,2-bis((prop-2-yn-1-yloxy)methyl)propoxy)prop-1-yne |
127751-08-0 | 97% | 250mg |
¥6363.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1717654-1g |
3-(3-(Prop-2-yn-1-yloxy)-2,2-bis((prop-2-yn-1-yloxy)methyl)propoxy)prop-1-yne |
127751-08-0 | 97% | 1g |
¥15037.00 | 2024-08-09 | |
TRC | T205438-5mg |
Tetrakis(2-propynyloxymethyl)methane |
127751-08-0 | 5mg |
$ 52.00 | 2023-09-06 |
Tetrakis(2-propynyloxymethyl)methane Related Literature
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2. Back matter
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
Additional information on Tetrakis(2-propynyloxymethyl)methane
Tetrakis(2-propynyloxymethyl)methane: A Comprehensive Overview
Tetrakis(2-propynyloxymethyl)methane, also known by its CAS number 127751-08-0, is a unique organic compound with significant potential in various chemical applications. This compound, characterized by its tetrahedral geometry and the presence of alkyne groups, has garnered attention in recent years due to its versatile properties and promising applications in catalysis and materials science. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this intriguing compound.
The molecular structure of Tetrakis(2-propynyloxymethyl)methane is defined by a central methane unit surrounded by four identical substituents: 2-propynyloxymethyl groups. Each of these substituents consists of an ethynyl group (-C≡CH) attached to a methoxy group (-OCH3), creating a highly symmetrical molecule. This symmetry not only contributes to the compound's stability but also plays a crucial role in its reactivity and functional properties. The presence of alkyne groups makes this compound particularly interesting for applications involving π-interactions and coordination chemistry.
Recent studies have highlighted the potential of Tetrakis(2-propynyloxymethyl)methane as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly sought after due to their exceptional porosity and surface area, which make them ideal candidates for gas storage, catalysis, and sensing applications. The ability of Tetrakis(2-propynyloxymethyl)methane to act as a versatile building block in such frameworks underscores its importance in modern materials science.
In addition to its role in materials synthesis, Tetrakis(2-propynyloxymethyl)methane has also been investigated for its catalytic properties. The compound's ability to coordinate with metal ions has led to its use as a ligand in transition metal complexes. These complexes exhibit remarkable catalytic activity in various reactions, including olefin polymerization and cross-coupling reactions. For example, recent research has demonstrated that cobalt complexes derived from Tetrakis(2-propynyloxymethyl)methane can efficiently catalyze the polymerization of ethylene under mild conditions, offering a greener alternative to traditional catalysts.
The synthesis of Tetrakis(2-propynyloxymethyl)methane typically involves multi-step processes that combine alkyne chemistry with nucleophilic substitution reactions. One common approach involves the reaction of methyl bromide with 2-propynyl alcohol under basic conditions, followed by subsequent purification steps to isolate the final product. The development of efficient and scalable synthesis routes remains an active area of research, as increasing demand for this compound necessitates cost-effective production methods.
From an environmental perspective, Tetrakis(2-propynyloxymethyl)methane exhibits favorable properties that align with sustainable chemistry principles. Its high stability under standard conditions minimizes the risk of unwanted side reactions during storage and transportation. Furthermore, the compound's compatibility with various solvents and reagents facilitates its use in diverse chemical processes without generating hazardous byproducts.
In conclusion, Tetrakis(2-propynyloxymethyl)methane (CAS No. 127751-08-0) is a versatile organic compound with a wide range of applications in materials science, catalysis, and chemical synthesis. Its unique molecular structure, combined with recent advancements in its synthesis and utilization, positions it as a key player in the development of next-generation materials and technologies. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.
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